![molecular formula C19H29N3O B5973612 N-benzyl-1'-methyl-1,4'-bipiperidine-3-carboxamide](/img/structure/B5973612.png)
N-benzyl-1'-methyl-1,4'-bipiperidine-3-carboxamide
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Overview
Description
N-benzyl-1'-methyl-1,4'-bipiperidine-3-carboxamide (referred to as BMBC) is a chemical compound that has been studied for its potential use in scientific research. It is a piperidine derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of BMBC is not yet fully understood. However, it is believed to act as a dopamine and serotonin receptor modulator, which could explain its effects on the nervous system.
Biochemical and physiological effects:
BMBC has been shown to have a variety of biochemical and physiological effects, including the modulation of dopamine and serotonin receptors, as well as the inhibition of acetylcholinesterase. It has also been shown to have potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of BMBC is its potential use as a tool for studying the dopamine and serotonin systems in the brain. However, there are also potential limitations, such as its potential toxicity and the need for further research to fully understand its mechanisms of action.
Future Directions
There are several potential future directions for research on BMBC. These include further studies on its mechanisms of action, as well as its potential use in the treatment of neurological disorders such as Parkinson's disease. Additionally, there is potential for the development of new compounds based on BMBC that could have even greater efficacy and fewer side effects.
Synthesis Methods
BMBC can be synthesized using a variety of methods, including the reaction of 1-benzyl-4-piperidone with methylamine and subsequent reaction with 3-chlorocarbonyl-1-methyl-1,4-dihydropyridine-2,6-dione. Other methods involve the use of different reagents and starting materials.
Scientific Research Applications
BMBC has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a variety of effects on the nervous system, including modulation of dopamine and serotonin receptors.
properties
IUPAC Name |
N-benzyl-1-(1-methylpiperidin-4-yl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O/c1-21-12-9-18(10-13-21)22-11-5-8-17(15-22)19(23)20-14-16-6-3-2-4-7-16/h2-4,6-7,17-18H,5,8-15H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBJPOCTVBOYBGY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N2CCCC(C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-benzyl-1'-methyl-1,4'-bipiperidine-3-carboxamide |
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